Sodium 1-hydroxypropane-1,2,3-tricarboxylate hydrate
Sodium 1-hydroxypropane-1,2,3-tricarboxylate hydrate
Brand Name:
Vulcanchem
CAS No.:
1637-73-6
VCID:
VC0032071
InChI:
InChI=1S/C6H8O7.3Na/c7-3(8)1-2(5(10)11)4(9)6(12)13;;;/h2,4,9H,1H2,(H,7,8)(H,10,11)(H,12,13);;;/q;3*+1/p-3
SMILES:
C(C(C(C(=O)[O-])O)C(=O)[O-])C(=O)[O-].[Na+].[Na+].[Na+]
Molecular Formula:
C6H5Na3O7
Molecular Weight:
258.07 g/mol
Sodium 1-hydroxypropane-1,2,3-tricarboxylate hydrate
CAS No.: 1637-73-6
Reference Standards
VCID: VC0032071
Molecular Formula: C6H5Na3O7
Molecular Weight: 258.07 g/mol
| CAS No. | 1637-73-6 |
|---|---|
| Product Name | Sodium 1-hydroxypropane-1,2,3-tricarboxylate hydrate |
| Molecular Formula | C6H5Na3O7 |
| Molecular Weight | 258.07 g/mol |
| IUPAC Name | trisodium;1-hydroxypropane-1,2,3-tricarboxylate |
| Standard InChI | InChI=1S/C6H8O7.3Na/c7-3(8)1-2(5(10)11)4(9)6(12)13;;;/h2,4,9H,1H2,(H,7,8)(H,10,11)(H,12,13);;;/q;3*+1/p-3 |
| Standard InChIKey | HWMVXEKEEAIYGB-UHFFFAOYSA-K |
| SMILES | C(C(C(C(=O)[O-])O)C(=O)[O-])C(=O)[O-].[Na+].[Na+].[Na+] |
| Canonical SMILES | C(C(C(C(=O)[O-])O)C(=O)[O-])C(=O)[O-].[Na+].[Na+].[Na+] |
| Related CAS | 320-77-4 (Parent) |
| Synonyms | Sodium isocitrate; 3-Carboxy-2,3-dideoxypentaric Acid Trisodium Salt; |
| PubChem Compound | 168942 |
| Last Modified | Nov 11 2021 |
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